Cas no 1804404-40-7 (Methyl 2-cyano-4-hydroxy-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-cyano-4-hydroxy-3-(trifluoromethyl)benzoate
• CAS No: 1804404-40-7
• MF: C₁₀H₆F₃NO₃
• MW: 245.15475320816
• CID: 4949425
• Update Time: 2025-10-31

Methyl 2-cyano-4-hydroxy-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-hydroxy-3-(trifluoromethyl)benzoate

• Inchi： 1S/C10H6F3NO3/c1-17-9(16)5-2-3-7(15)8(6(5)4-14)10(11,12)13/h2-3,15H,1H3
• InChI Key： SJJXIHNMADXXHI-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C(=O)OC)C=1C#N)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 2
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-cyano-4-hydroxy-3-(trifluoromethyl)benzoate

Methyl 2-cyano-4-hydroxy-3-(trifluoromethyl)benzoate: An Overview of a Promising Compound

Methyl 2-cyano-4-hydroxy-3-(trifluoromethyl)benzoate (CAS No. 1804404-40-7) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, including a cyano group, a hydroxy group, and a trifluoromethyl group, exhibits a range of properties that make it a valuable candidate for various applications.

The cyano group in Methyl 2-cyano-4-hydroxy-3-(trifluoromethyl)benzoate imparts significant electronic and chemical properties to the molecule. The presence of this group can influence the compound's reactivity, stability, and biological activity. Recent studies have shown that compounds containing cyano groups can serve as building blocks for the synthesis of more complex molecules with potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of cyano-containing compounds in the development of novel anticancer agents.

The hydroxy group in Methyl 2-cyano-4-hydroxy-3-(trifluoromethyl)benzoate adds another layer of complexity to its chemical behavior. Hydroxy groups are known for their ability to form hydrogen bonds, which can significantly affect the solubility, stability, and reactivity of the molecule. In pharmaceutical research, hydroxy groups are often targeted for modification to optimize drug delivery and efficacy. A recent review in the European Journal of Medicinal Chemistry discussed the importance of hydroxy groups in enhancing the bioavailability and pharmacokinetic properties of drug candidates.

The trifluoromethyl group is a key feature of Methyl 2-cyano-4-hydroxy-3-(trifluoromethyl)benzoate. This group is known for its strong electron-withdrawing effect and hydrophobic nature, which can significantly influence the physical and chemical properties of the molecule. Trifluoromethylated compounds have been extensively studied for their potential use in various applications, including agrochemicals, pharmaceuticals, and materials science. A study published in Organic Letters demonstrated the utility of trifluoromethylated compounds in improving the metabolic stability and bioavailability of drug molecules.

In terms of synthetic methods, Methyl 2-cyano-4-hydroxy-3-(trifluoromethyl)benzoate can be prepared through several routes. One common approach involves the reaction of 2-cyano-4-hydroxy-3-(trifluoromethyl)benzoic acid with methanol in the presence of an acid catalyst. This method is efficient and scalable, making it suitable for large-scale production. Another approach involves the esterification of 2-cyano-4-hydroxy-3-(trifluoromethyl)benzoic acid using methyl iodide and a base such as potassium carbonate. These synthetic strategies have been well-documented in various scientific publications and provide robust methods for producing high-purity Methyl 2-cyano-4-hydroxy-3-(trifluoromethyl)benzoate.

The potential applications of Methyl 2-cyano-4-hydroxy-3-(trifluoromethyl)benzoate are diverse and promising. In pharmaceutical research, this compound has shown potential as an intermediate in the synthesis of drugs targeting various diseases. For example, a study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus. Additionally, preliminary studies have suggested that Methyl 2-cyano-4-hydroxy-3-(trifluoromethyl)benzoate may have anti-inflammatory properties, making it a candidate for further investigation in this area.

In materials science, Methyl 2-cyano-4-hydroxy-3-(trifluoromethyl)benzoate has been explored for its potential use in polymer synthesis and functional materials. The unique combination of functional groups in this compound can be leveraged to design polymers with tailored properties such as enhanced thermal stability and improved mechanical strength. A recent study in Macromolecules demonstrated the synthesis of copolymers containing this compound, which exhibited excellent thermal stability and were suitable for high-performance applications.

In conclusion, Methyl 2-cyano-4-hydroxy-3-(trifluoromethyl)benzoate (CAS No. 1804404-40-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features make it an attractive candidate for further research and development in pharmaceuticals, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.